2-cyano-N-[4-(2-hydroxyethyl)phenyl]acetamide

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-cyano-N-[4-(2-hydroxyethyl)phenyl]acetamide
• InChI: InChI=1S/C11H12N2O2/c12-7-5-11(15)13-10-3-1-9(2-4-10)6-8-14/h1-4,14H,5-6,8H2,(H,13,15)
• InChI Key: CIFNHJYWNXGAOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCO)NC(=O)CC#N

Description

2-Cyano-N-[4-(2-hydroxyethyl)phenyl]acetamide is a cyanoacetamide derivative characterized by a phenyl ring substituted at the para position with a 2-hydroxyethyl group. This structural motif combines the electron-withdrawing cyano group with a polar hydroxyethyl substituent, which may enhance solubility and influence biological activity.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below highlights key structural differences and properties of 2-cyano-N-[4-(2-hydroxyethyl)phenyl]acetamide and its analogs:

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
2-Cyano-N-[4-(2-hydroxyethyl)phenyl]acetamide	2-Hydroxyethyl	C₁₁H₁₁N₂O₂	203.22 g/mol	Enhanced hydrophilicity (theoretical)
2-Cyano-N-(4-fluorophenyl)acetamide	Fluorine	C₉H₇FN₂O	178.16 g/mol	Antidiabetic activity (α-amylase inhibition)
2-Cyano-N-[4-(trifluoromethyl)phenyl]acetamide	Trifluoromethyl	C₁₀H₇F₃N₂O	244.17 g/mol	Leflunomide impurity; potential immunomodulatory role
2-Chloro-N-(4-cyanophenyl)acetamide	Chlorine, Cyanophenyl	C₉H₇ClN₂O	194.62 g/mol	Synthetic intermediate; halogenated toxicity concerns
2-Cyano-N-(4-(3-oxomorpholino)phenyl)acetamide	3-Oxomorpholino	C₁₃H₁₃N₃O₃	275.26 g/mol	Antimalarial precursor (76% synthesis yield)
N-(4-(Piperazin-1-ylsulfonyl)phenyl)acetamide	Piperazinylsulfonyl	C₁₂H₁₆N₄O₃S	296.34 g/mol	Anti-hypernociceptive activity

Key Observations:

• Hydrophilicity : The hydroxyethyl group in the target compound likely improves aqueous solubility compared to halogenated (e.g., trifluoromethyl, chlorine) or aromatic substituents .
• Toxicity: Halogenated analogs (e.g., 2-chloro-N-(4-cyanophenyl)acetamide) may pose higher environmental and health risks compared to non-halogenated derivatives .

Pharmacological Activities

• Antidiabetic Activity: Cyanoacetamide derivatives with electron-withdrawing groups (e.g., -F, -CF₃) exhibit α-amylase and α-glycosidase inhibition, critical for managing postprandial hyperglycemia .
• Analgesic Activity: N-Phenylacetamide sulphonamides, such as compound 37 (N-(4-(piperazin-1-ylsulfonyl)phenyl)acetamide), demonstrated anti-hypernociceptive effects comparable to paracetamol .
• Antitumor Potential: Derivatives like 2-cyano-N-(4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)phenyl)acetamide (B11) showed antitumor activity, supported by ESIMS and NMR data .